Cas no 14962-12-0 (1-Methyl-4-(1-methylcyclohexyl)benzene)

• Product Name: 1-Methyl-4-(1-methylcyclohexyl)benzene
• CAS No: 14962-12-0
• MF: C₁₄H₂₀
• MW: 188.308604240417
• MDL: MFCD26960623
• CID: 2193953
• PubChem ID: 10702798
• Update Time: 2025-10-20

1-Methyl-4-(1-methylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(1-methyl-cyclohexyl)-benzene
• 1-methyl-4-(1-methylcyclohexyl)benzene
• 14962-12-0
• DB-354534
• MFCD26960623
• AKOS025296260
• 1-Methyl-4-(1-methylcyclohexyl)benzene

• MDL： MFCD26960623
• Inchi： 1S/C14H20/c1-12-6-8-13(9-7-12)14(2)10-4-3-5-11-14/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： DMTXIQKUROZCRC-UHFFFAOYSA-N
• SMILES： C1(C)(C2C=CC(C)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 188.156500638g/mol
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Methyl-4-(1-methylcyclohexyl)benzene

Recent Advances in the Study of 1-Methyl-4-(1-methylcyclohexyl)benzene (CAS: 14962-12-0) in Chemical Biology and Pharmaceutical Research

1-Methyl-4-(1-methylcyclohexyl)benzene (CAS: 14962-12-0) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including drug development, material science, and chemical synthesis. The increasing interest in this molecule is driven by its versatile properties and the need for novel compounds with specific functionalities in therapeutic and industrial contexts.

Recent studies have focused on elucidating the physicochemical properties, synthetic pathways, and biological activities of 1-Methyl-4-(1-methylcyclohexyl)benzene. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to characterize its structure and stability. These efforts have provided a solid foundation for further exploration of its potential applications, particularly in the design of new pharmaceuticals and bioactive molecules.

One of the key findings in recent research is the compound's role as an intermediate in the synthesis of more complex molecules. Its cyclohexyl and benzene moieties make it a valuable building block for the development of drugs targeting neurological and inflammatory diseases. Additionally, its hydrophobic nature has been exploited in the formulation of drug delivery systems, enhancing the solubility and bioavailability of poorly water-soluble drugs.

In the context of biological activity, preliminary studies suggest that 1-Methyl-4-(1-methylcyclohexyl)benzene may exhibit moderate antimicrobial and anti-inflammatory properties. While these findings are still in the early stages, they open up new avenues for research into its therapeutic potential. Further in vitro and in vivo studies are needed to validate these effects and explore possible mechanisms of action.

The synthesis of 1-Methyl-4-(1-methylcyclohexyl)benzene has also been a focal point of recent investigations. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. These advancements not only improve the scalability of its synthesis but also align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Despite the promising progress, challenges remain in the widespread application of 1-Methyl-4-(1-methylcyclohexyl)benzene. Issues such as its stability under various conditions, potential toxicity, and the need for further optimization of synthetic routes must be addressed. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 1-Methyl-4-(1-methylcyclohexyl)benzene (CAS: 14962-12-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development and material science, make it a valuable subject of study. Continued research and interdisciplinary collaboration will be crucial in unlocking its full potential and translating laboratory findings into practical solutions for healthcare and industry.